Cas no 155709-24-3 (Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))-)

Neuropeptide Y (24-36) amide, N-acetyl-(Leu(28,31))-, is a modified fragment of Neuropeptide Y (NPY), a key neurotransmitter involved in various physiological processes, including appetite regulation, stress response, and cardiovascular function. This synthetic analog features acetylation at the N-terminus and leucine substitutions at positions 28 and 31, enhancing its stability and receptor-binding specificity. These modifications make it a valuable tool for studying NPY receptor interactions and signaling pathways, particularly in neuropharmacology and metabolic research. Its improved resistance to enzymatic degradation ensures reliable performance in vitro and in vivo, supporting precise experimental outcomes in neuroscience and endocrinology studies.

Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))- structure

155709-24-3 structure

Product Name:Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))-

CAS No:155709-24-3

MF:C₈₁H₁₃₁N₂₇O₁₉

MW:1787.07635617256

CID:167187

Update Time:2025-06-07

Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))- Chemical and Physical Properties

Names and Identifiers

- L-Tyrosinamide,N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-leucyl-L-threonyl-L-arginyl-L-glutaminyl-L-arginyl-
- Acetyl-(Leu??·??)-NeuropeptideY(24-36)
- Acetyl-(Leu28·31)-Neuropeptide Y (24-36)
- Acetyl-(Leu28·31)-NPY (24-36)
- LRHYLNLLTRQRY-NH2
- L-Tyrosinamide,N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucy...
- L-Tyrosinamide,N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-leucyl-L-threonyl-L-arginyl
- Ac(Leu-28,31)npy(24-36)amide
- AC-LEU-ARG-HIS-TYR-LEU-ASN-LEU-LEU-THR-ARG-GLN-ARG-TYR-NH2
- L-Tyrosinamide,N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-leucyl-L-threonyl-L-arginyl-L-glutaminyl-L-arginyl
- N-Acetyl(leu(28),leu(31))npy(24-36)-amide
- Neuropeptide Y (24-36) amide,N-acetyl-(leu(28,31))
- Acetyl-(Leu28
- ACETYL-(LEU28,31)-NPY (24-36)
- Ac-[Leu28,31]-Neuropeptide Y (24-36)
- ACETYL-(LEU28,31)-NEUROPEPTIDE Y (24-36)
- AC-[LEU28,31] NEUROPEPTIDE Y (24-36), HUMAN
- N-ACETYL-[LEU28, LEU31]NEUROPEPTIDE Y (24-36)
- neuropeptide Y (24-36) amide, N-acetyl-(Leu(28,31))-
- N-ACETYL-[LEU28, LEU31]-NEUROPEPTIDE Y FRAGMENT 24-36
- Acetyl-(Leu28·31)-Neuropeptide Y (24-36) Acetyl-(Leu28·31)-NPY (24-36)
- L-Tyrosinamide, N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-leucyl-L-threonyl-L-arginyl-L-glutaminyl-L-arginyl-
- N-Acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-
- Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))-
- Inchi： 1S/C81H131N27O19/c1-40(2)30-56(96-45(10)110)71(120)98-52(15-12-28-93-80(87)88)69(118)106-61(36-48-38-91-39-95-48)75(124)105-60(35-47-19-23-50(112)24-20-47)74(123)102-58(32-42(5)6)73(122)107-62(37-64(83)114)76(125)103-57(31-41(3)4)72(121)104-59(33-43(7)8)77(126)108-65(44(9)109)78(127)100-53(16-13-29-94-81(89)90)67(116)99-54(25-26-63(82)113)70(119)97-51(14-11-27-92-79(85)86)68(117)101-55(66(84)115)34-46-17-21-49(111)22-18-46/h17-24,38-44,51-62,65,109,111-112H,11-16,25-37H2,1-10H3,(H2,82,113)(H2,83,114)(H2,84,115)(H,91,95)(H,96,110)(H,97,119)(H,98,120)(H,99,116)(H,100,127)(H,101,117)(H,102,123)(H,103,125)(H,104,121)(H,105,124)(H,106,118)(H,107,122)(H,108,126)(H4,85,86,92)(H4,87,88,93)(H4,89,90,94)/t44-,51+,52+,53+,54+,55+,56+,57+,58+,59+,60+,61+,62+,65+/m1/s1
- InChI Key： LZKBNKKHNKAGAE-ZQWBWPFKSA-N
- SMILES： O=C([C@H](CC(C)C)NC([C@H](CC(N)=O)NC([C@H](CC(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC1=CN=CN1)NC([C@H](CCCNC(=N)N)NC([C@H](CC(C)C)NC(C)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC(=CC=1)O)=O)CCCNC(=N)N)=O)CCC(N)=O)=O)CCCNC(=N)N)=O)[C@@H](C)O)=O)CC(C)C

Computed Properties

Exact Mass: 1786.01000
Monoisotopic Mass: 1786.01145506 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 29
Hydrogen Bond Acceptor Count: 23
Heavy Atom Count: 127
Rotatable Bond Count: 61
Complexity: 3670
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.4
Topological Polar Surface Area: 783
Molecular Weight: 1787.1

Experimental Properties

PSA: 782.64000
LogP: 4.90770

Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))- Security Information

WGK Germany：3
Storage Condition：−20°C

Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AAPPTec	P001065-5mg	Ac-[Leu28,31]-Neuropeptide Y (24-36)	155709-24-3		5mg	$380.00	2025-08-06
AAPPTec	P001065-10mg	Ac-[Leu28,31]-Neuropeptide Y (24-36)	155709-24-3		10mg	$630.00	2025-08-06
AAPPTec	P001065-25mg	Ac-[Leu28,31]-Neuropeptide Y (24-36)	155709-24-3		25mg	$1.260.00	2025-08-06
A2B Chem LLC	AE99046-5mg	AC-LEU-ARG-HIS-TYR-LEU-ASN-LEU-LEU-THR-ARG-GLN-ARG-TYR-NH2	155709-24-3		5mg	$548.00	2024-04-20
A2B Chem LLC	AE99046-10mg	AC-LEU-ARG-HIS-TYR-LEU-ASN-LEU-LEU-THR-ARG-GLN-ARG-TYR-NH2	155709-24-3		10mg	$842.00	2024-04-20
A2B Chem LLC	AE99046-25mg	AC-LEU-ARG-HIS-TYR-LEU-ASN-LEU-LEU-THR-ARG-GLN-ARG-TYR-NH2	155709-24-3		25mg	$1583.00	2024-04-20
MedChemExpress	HY-P10148-1mg	N-Acetyl [Leu28, Leu31] neuropeptide Y (24–36)	155709-24-3	98.03%	1mg	￥500	2025-04-17
MedChemExpress	HY-P10148-5mg	N-Acetyl [Leu28, Leu31] neuropeptide Y (24–36)	155709-24-3	98.03%	5mg	￥1260	2025-04-17
MedChemExpress	HY-P10148-10mg	N-Acetyl [Leu28, Leu31] neuropeptide Y (24–36)	155709-24-3	98.03%	10mg	￥2000	2025-04-17